Cas no 2580210-13-3 (ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate)

• Product Name: ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate
• CAS No: 2580210-13-3
• MF: C₆H₁₀N₄O₃
• MW: 186.168600559235
• CID: 5662473
• PubChem ID: 165887935
• Update Time: 2025-07-18

ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate
• EN300-27727233
• 2580210-13-3

• Inchi： 1S/C6H10N4O3/c1-2-13-4(11)3-10-5(7)8-9-6(10)12/h2-3H2,1H3,(H2,7,8)(H,9,12)
• InChI Key： FASKOORBASZFOX-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(NN=C1N)=O)=O

Computed Properties

• Exact Mass: 186.07529019g/mol
• Monoisotopic Mass: 186.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 97Ų

Additional information on ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate

Introduction to Ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate (CAS No. 2580210-13-3)

Ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate is a significant compound in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2580210-13-3, has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a combination of functional groups that make it a promising candidate for various biochemical interactions.

The core structure of Ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate consists of an acetate moiety linked to a triazolone ring. The presence of both amino and carbonyl groups in the triazolone ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This reactivity is particularly valuable in the synthesis of more complex molecules, including potential drug candidates.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, triazolone derivatives have shown particular promise due to their ability to interact with biological targets in multiple ways. The compound Ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate is no exception and has been studied for its potential role in modulating various biological pathways.

In particular, the triazolone ring in Ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate has been investigated for its ability to act as a scaffold for designing molecules that can interact with enzymes and receptors. This has led to several studies exploring its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a component in antiviral therapies. The flexibility of the molecular structure allows for modifications that can fine-tune its biological activity.

The acetate group at the other end of the molecule provides an additional site for functionalization. This makes Ethyl 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate a valuable building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological properties. For instance, modifications to the triazolone ring have been shown to improve binding affinity and selectivity towards specific biological targets.

One of the most exciting areas of research involving Ethyl 2-(3-amino-5-o<0xE9>xo<0xE9>-4<0xE9>,5<0xE9>-dihydro<0xE9>-1<0xE9>H<0xE9>-1<0xE9>,2<0xE9>,4<0xE9>-triazol<0xE9>-4<0xE9>-yl)acetate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes and are often targeted by drugs to treat various diseases. The triazolone ring's ability to interact with the ATP-binding site of kinases makes it an attractive scaffold for designing inhibitors. Several studies have demonstrated that derivatives of this compound can effectively inhibit specific kinases while maintaining good selectivity.

Another area where Ethyl 2-(3-amino<0xE9>-5<0xE9>-oxo<0xE9>-4<0xE9>,5<0xE9>-dihydro<0xE9>-1<0xE9>H<0xE9>-1<0xE9>,2<0xE9>,4<0xE9>-triazol<0xE9>-4<0xE9>-yl)acetate has shown promise is in the field of immunomodulation. The compound's ability to modulate immune responses has been explored in preclinical studies. These studies suggest that it may have applications in treating autoimmune diseases and infections by influencing key immune pathways. The precise mechanisms by which it exerts these effects are still under investigation but preliminary results are encouraging.

The synthesis of Ethyl 2-(3-amino<0xE9>-5<0xE9>-oxo<0xE9>-4<0xE9>,5<0xE9>-dihydro<0xE9>-1<0xE9>H<0xE9>-1<0xE9>,2<0xE9>,4triazole> acetate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of the triazolone ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the amino group and the acetate moiety. These synthetic routes are well-established and can be adapted for large-scale production if needed.

The chemical properties of Ethyl 2-(3-amino5oxo and > hydro dihydro > triazole> -ethyl> acetate make it a stable compound suitable for various storage conditions